Cas no 102096-98-0 (3,6,9,12,15,18,21,24,27,30-Decaoxabicyclo[30.3.1]hexatriaconta-1(36),32,34-triene, 36-bromo-)

3,6,9,12,15,18,21,24,27,30-Decaoxabicyclo[30.3.1]hexatriaconta-1(36),32,34-triene, 36-bromo- structure
102096-98-0 structure
Product Name:3,6,9,12,15,18,21,24,27,30-Decaoxabicyclo[30.3.1]hexatriaconta-1(36),32,34-triene, 36-bromo-
CAS No:102096-98-0
MF:C26H43BrO10
MW:595.517628908157
CID:1135087
PubChem ID:14222547
Update Time:2025-04-20

3,6,9,12,15,18,21,24,27,30-Decaoxabicyclo[30.3.1]hexatriaconta-1(36),32,34-triene, 36-bromo- Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15,18,21,24,27,30-Decaoxabicyclo[30.3.1]hexatriaconta-1(36),32,34-triene, 36-bromo-
    • 36-bromo-3,6,9,12,15,18,21,24,27,30-decaoxabicyclo[30.3.1]hexatriaconta-1(36),32,34-triene
    • 12-Bromo-3,6,9,12,15,18,21,24,27,30-decaoxa-1(1,3)-benzenacyclohentriacontaphane
    • 102096-98-0
    • DTXSID70557596
    • Inchi: 1S/C26H43BrO10/c27-26-24-2-1-3-25(26)23-37-21-19-35-17-15-33-13-11-31-9-7-29-5-4-28-6-8-30-10-12-32-14-16-34-18-20-36-22-24/h1-3H,4-23H2
    • InChI Key: PVIHNMIRAYVQPU-UHFFFAOYSA-N
    • SMILES: BrC1C2=CC=CC=1COCCOCCOCCOCCOCCOCCOCCOCCOCCOC2

Computed Properties

  • Exact Mass: 594.20396g/mol
  • Monoisotopic Mass: 594.20396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 0
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 595.5g/mol
  • XLogP3: 0.5
  • Topological Polar Surface Area: 92.3Ų
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